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For: Researchers, scientists, and drug development professionals.

Introduction: Embracing Continuous Flow for API
Manufacturing
Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor, is a widely prescribed nonsteroidal

anti-inflammatory drug (NSAID) for the treatment of arthritis, pain, and inflammation.[1]

Traditionally manufactured in batch reactors, the synthesis of celecoxib presents opportunities

for process intensification and optimization through the adoption of continuous flow chemistry.

This application note provides a detailed guide to the continuous flow synthesis of celecoxib

from its key intermediates, highlighting the significant advantages this technology offers in

terms of safety, efficiency, and product quality.[2]

Continuous flow chemistry, where reagents are continuously pumped through a reactor, offers

superior control over reaction parameters such as temperature, pressure, and residence time.

[3] This precise control minimizes the formation of impurities, leading to a higher quality

product.[3] The small reactor volumes inherent in flow chemistry significantly reduce the risks
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associated with handling hazardous materials and exothermic reactions, a crucial factor in

pharmaceutical manufacturing.[3] Furthermore, the seamless integration of in-line analysis and

purification steps allows for a streamlined and automated process, accelerating development

timelines and reducing manufacturing costs.[4][5]

This document will detail a well-established two-step continuous flow process for celecoxib

synthesis, commencing with a Claisen condensation to form the key β-dione intermediate,

followed by a cyclocondensation reaction to yield the final active pharmaceutical ingredient

(API). We will delve into the mechanistic underpinnings of these reactions, provide step-by-step

protocols for their execution in a continuous flow setup, and present quantitative data to

illustrate the process's efficiency.

The Synthetic Pathway: A Two-Step Continuous
Flow Approach
The most common and industrially viable synthetic route to celecoxib involves two key

transformations:

Claisen Condensation: The reaction of 4'-methylacetophenone with ethyl trifluoroacetate in

the presence of a base to form the intermediate, 4,4,4-trifluoro-1-(4-methylphenyl)butane-

1,3-dione.[6][7]

Cyclocondensation: The subsequent reaction of the 1,3-dione intermediate with 4-

hydrazinylbenzenesulfonamide hydrochloride to form the pyrazole ring of celecoxib.[6][7]

This two-step synthesis is readily adaptable to a continuous flow process, allowing for a

telescoped or sequential operation that minimizes manual handling of intermediates.

Step 1: Continuous Flow Claisen Condensation
The Claisen condensation is a carbon-carbon bond-forming reaction between two esters or an

ester and a carbonyl compound in the presence of a strong base.[8] In this synthesis, the

enolate of 4'-methylacetophenone attacks the carbonyl of ethyl trifluoroacetate, followed by the

elimination of an ethoxide ion to form the β-dione. The use of a strong base, such as sodium

ethoxide, is crucial to deprotonate the ketone and drive the reaction forward.[8]
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In a continuous flow setup, the rapid mixing and excellent heat transfer capabilities allow for

safe and efficient execution of this potentially exothermic reaction. The precise control over

stoichiometry and residence time minimizes the formation of side products.

Step 2: Continuous Flow Cyclocondensation (Knorr
Pyrazole Synthesis)
The formation of the pyrazole ring is a classic Knorr pyrazole synthesis, involving the reaction

of a 1,3-dicarbonyl compound with a hydrazine.[9] The regioselectivity of this reaction is a

critical consideration, as the unsymmetrical 1,3-dione can potentially lead to two different

regioisomers. However, under acidic or neutral conditions, the reaction with 4-

hydrazinylbenzenesulfonamide hydrochloride has been shown to be highly regioselective,

yielding the desired 1,5-diarylpyrazole isomer, celecoxib.[9][10] The reaction conditions,

including pH and solvent, play a significant role in controlling this outcome.[10]

Continuous flow processing allows for precise temperature control, which is vital for managing

the reaction kinetics and ensuring high regioselectivity. The ability to operate at elevated

temperatures and pressures can also significantly reduce reaction times compared to batch

processing.[11]

Experimental Protocols
Materials and Reagents
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Reagent CAS Number Supplier Purity

4'-

Methylacetophenone
122-00-9 Sigma-Aldrich ≥98%

Ethyl trifluoroacetate 373-88-6 Sigma-Aldrich ≥99%

Sodium ethoxide 141-52-6 Sigma-Aldrich ≥95%

4-

Hydrazinylbenzenesul

fonamide

hydrochloride

17852-52-7 BenchChem ≥97%

Absolute Ethanol 64-17-5 Fisher Scientific ≥99.5%

Ethyl Acetate 141-78-6 Fisher Scientific HPLC Grade

Water 7732-18-5 Milli-Q Deionized

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be

worn. Refer to the Material Safety Data Sheets (MSDS) for each reagent for detailed safety

information.[12][13][14][15]

Equipment Setup
A modular continuous flow chemistry system is required, consisting of:

Multiple high-precision pumps for reagent delivery.

T-mixers or microreactors for efficient mixing of reagent streams.

Heated reactor coils (e.g., PFA or stainless steel) to control reaction temperature and

residence time.

Back-pressure regulators to maintain a single-phase flow at elevated temperatures.

An in-line analytical tool, such as an FTIR or NMR spectrometer, for real-time reaction

monitoring.[16][17][18]
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A collection vessel for the product stream.

Step 1: Claisen Condensation

Step 2: Cyclocondensation

Pump 1: 4'-Methylacetophenone in Ethanol

T-Mixer

Pump 2: Sodium Ethoxide & Ethyl Trifluoroacetate in Ethanol

Heated Reactor Coil 1
(e.g., 50°C, 10 min residence time)

In-line FTIR/NMR

Back-Pressure Regulator

T-Mixer

Intermediate Stream
(4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione)

Pump 3: 4-Hydrazinylbenzenesulfonamide HCl in Ethanol/Water

Heated Reactor Coil 2
(e.g., 90°C, 20 min residence time)

Back-Pressure Regulator

Product Collection
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Protocol 1: Continuous Flow Synthesis of 4,4,4-
Trifluoro-1-(4-methylphenyl)butane-1,3-dione

Reagent Preparation:

Solution A: Prepare a solution of 4'-methylacetophenone in absolute ethanol.

Solution B: Prepare a solution of sodium ethoxide and ethyl trifluoroacetate in absolute

ethanol. Note: This solution should be prepared fresh due to the moisture sensitivity of

sodium ethoxide.

System Priming: Prime the pumps and reactor coils with absolute ethanol to remove any air

and ensure a stable flow.

Reaction Initiation:

Set the temperature of the first reactor coil to the desired temperature (e.g., 50°C).

Set the back-pressure regulator to maintain a pressure sufficient to prevent solvent boiling

(e.g., 5 bar).

Begin pumping Solution A and Solution B into the T-mixer at the desired flow rates to

achieve the target stoichiometry and residence time.

In-line Monitoring: Monitor the reaction progress using an in-line FTIR spectrometer by

observing the disappearance of the ketone carbonyl peak of 4'-methylacetophenone and the

appearance of the dione peaks.[17]

Steady State and Collection: Once the reaction reaches a steady state (as indicated by

stable in-line analytical data), the output stream containing the 1,3-dione intermediate can be

collected for the next step or for offline analysis.

Protocol 2: Continuous Flow Synthesis of Celecoxib
Reagent Preparation:

Solution C: Prepare a solution of 4-hydrazinylbenzenesulfonamide hydrochloride in a

mixture of ethanol and water.
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System Setup: The output from the first reactor (containing the 1,3-dione) is fed directly into

a second T-mixer.

Reaction Initiation:

Set the temperature of the second reactor coil to the desired temperature (e.g., 90°C).

Set the back-pressure regulator for the second stage.

Begin pumping Solution C into the second T-mixer to react with the incoming stream of the

1,3-dione intermediate.

In-line Monitoring: The formation of celecoxib can be monitored by in-line NMR or by taking

samples for offline HPLC analysis.[16][18]

Work-up and Purification:

The output stream from the second reactor is collected.

The solvent is removed under reduced pressure.

The crude celecoxib can be purified by recrystallization from a suitable solvent system

(e.g., ethyl acetate/hexane) to yield the final product with high purity.

Quantitative Data and Performance
The following table summarizes representative reaction conditions and outcomes for the

continuous flow synthesis of celecoxib, based on published data.[7]
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Parameter
Step 1: Claisen
Condensation

Step 2: Cyclocondensation

Reactants

4'-Methylacetophenone, Ethyl

trifluoroacetate, Sodium

ethoxide

4,4,4-Trifluoro-1-(4-

methylphenyl)butane-1,3-

dione, 4-

Hydrazinylbenzenesulfonamid

e HCl

Solvent Absolute Ethanol Ethanol/Water

Temperature 50°C 90°C

Residence Time ~5-10 minutes ~20-30 minutes

Yield >90% >95%

Overall Yield \multicolumn{2}{c }{~85-90%}

Purity \multicolumn{2}{c }{>99% after recrystallization}

Process Analytical Technology (PAT) for a Self-
Validating System
A key advantage of continuous flow synthesis is the ability to integrate Process Analytical

Technology (PAT) for real-time monitoring and control.[19][20] This transforms the synthesis

into a self-validating system where product quality is continuously assured.

In-line FTIR Spectroscopy: For the Claisen condensation, in-line FTIR is an excellent tool for

monitoring the conversion of the starting ketone by tracking its characteristic carbonyl

absorption band.[17][21][22] This allows for rapid optimization of reaction conditions and

ensures complete conversion before the intermediate stream proceeds to the next step.

In-line NMR Spectroscopy: The cyclocondensation step can be monitored in real-time using

flow NMR.[16][18][23] This provides detailed structural information, allowing for the

simultaneous monitoring of the consumption of the dione intermediate and the formation of

the celecoxib product, as well as the detection of any potential regioisomers.
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Continuous Crystallization Monitoring: For the final purification step, PAT tools such as

Focused Beam Reflectance Measurement (FBRM) can be used to monitor and control the

crystallization process, ensuring consistent particle size distribution and polymorphic form of

the final API.[19][20][24]

Process Control & Monitoring

Reagent Streams

Continuous Flow Reactor

In-line PAT
(FTIR, NMR)

Continuous Purification
(e.g., Crystallization)

Control System
(Adjusts Flow Rate, Temp.)

Real-time Data

Feedback Loop

Final API

Click to download full resolution via product page

Conclusion
The continuous flow synthesis of celecoxib from its key intermediates offers a robust, safe, and

efficient alternative to traditional batch manufacturing. The precise control over reaction

parameters leads to high yields and purity, while the reduced reaction volumes enhance

operational safety. By integrating Process Analytical Technology, the synthesis can be

transformed into a highly controlled and self-validating process, ensuring consistent product
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quality and facilitating rapid process development and scale-up. This application note provides

a comprehensive guide for researchers and drug development professionals looking to

leverage the power of continuous flow chemistry for the synthesis of celecoxib and other active

pharmaceutical ingredients.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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